3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyridine
Overview
Description
“3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyridine” is a chemical compound with the CAS Number: 2404734-22-9 . It has a molecular weight of 265.15 . The IUPAC name for this compound is 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylpyridine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13BrN2/c1-8-6-11(13)12(14-7-8)15-9(2)4-5-10(15)3/h4-7H,1-3H3 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored at temperatures between 2-8°C .Scientific Research Applications
Synthesis of Electron-rich Terpyridines
In a study by Kleoff et al. (2019), very electron-rich dialkylamino-substituted 2,2':6',2''-terpyridines (TPYs) were synthesized, including a compound similar to the one . These TPYs exhibit high methyl cation affinities and are predicted to be excellent ligands for many applications due to their Lewis basic properties (Kleoff et al., 2019).
Intermediates in Azaaplysinopsin Synthesis
Jukić et al. (1999) worked on synthesizing 3-substituted pyrrolo[1,2-a]azines, with derivatives related to the compound of interest. These intermediates are crucial in the synthesis of azaaplysinopsins, indicating potential applications in pharmaceutical research (Jukić et al., 1999).
Halogen Bonding in Azines
Baykov et al. (2021) investigated the interplay between haloarenenitriles and various azines, including structures similar to the compound . Their research highlighted how steric and electronic effects of heterocycles influence the formation of stable co-crystals, thus contributing to the understanding of halogen bonding in chemical synthesis (Baykov et al., 2021).
Bromination Studies
Fox et al. (1973) and Does et al. (2010) conducted studies on the bromination of various pyridine derivatives, offering insights into the reactivity and potential synthetic pathways involving compounds like 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyridine (Fox et al., 1973), (Does et al., 2010).
Pyrrolidine Core Synthesis for Inhibitors
Xue et al. (2009) described the synthesis of a key intermediate for preparing neuronal nitric oxide synthase inhibitors, which includes a structure similar to the compound . This study highlights the compound's potential application in developing pharmacologically active molecules (Xue et al., 2009).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261, P305, P351, and P338 . These suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
3-bromo-2-(2,5-dimethylpyrrol-1-yl)-4-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2/c1-8-6-7-14-12(11(8)13)15-9(2)4-5-10(15)3/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYEYKEABBZVZBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)N2C(=CC=C2C)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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